5-benzyl-3-(4-methoxyphenyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-benzyl-5-(4-methoxyphenyl)-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),2,4,6,9,11(15)-hexaene
• InChI: InChI=1S/C25H19N3O3/c1-29-18-9-7-17(8-10-18)24-20-14-28(13-16-5-3-2-4-6-16)21-12-23-22(30-15-31-23)11-19(21)25(20)27-26-24/h2-12,14H,13,15H2,1H3
• InChI Key: ZAPKOXBVEQBKSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C3C2=CN(C4=CC5=C(C=C43)OCO5)CC6=CC=CC=C6
• Molecular Formula: C25H19N3O3
• Molecular Weight: 409.4 g/mol

Description

Synthesis Analysis

Several synthetic approaches have been explored to prepare this compound. One common method involves the reaction of anilines with malonic acid equivalents. Alternatively, anthranilic acid derivatives can also serve as precursors. The synthesis of 5-benzyl-3-(4-methoxyphenyl)-5H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline often involves cyclization reactions and annelation processes to form the fused ring system .

Molecular Structure Analysis

The molecular structure of this compound consists of a quinoline-2,4-dione scaffold with additional fused rings. Quinolin-2,4-dione (1) can exist in different tautomeric forms, with the most common being form 1B. X-ray analyses reveal the prevalence of this structure . The benzyl group and the methoxyphenyl substituent are strategically positioned within the fused ring system.

Future Directions

: Aly, A. A., El-Sheref, E. M., Mourad, A.-F. E., Bakheet, M. E. M., & Bräse, S. (2020). 4-Hydroxy-2-quinolones: syntheses, reactions and fused heterocycles. Molecular Diversity, 24(2), 477–524. Link